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Compound of Interest

7-Hydroxy-4-methyl-2(1H)-
Compound Name:

quinolone
CAS No.: 20513-71-7
Cat. No.: B1236265

Get Quote

\ J

An In-depth Technical Guide on 7-Hydroxy-4-methyl-2(1H)-quinolone

This technical guide provides a comprehensive overview of the core chemical and physical
properties of 7-Hydroxy-4-methyl-2(1H)-quinolone. It is intended for researchers, scientists,
and professionals in the field of drug development and chemical analysis. This document
details the compound's structural and physicochemical characteristics, experimental protocols
for its synthesis and analysis, and its known applications.

Chemical and Physical Properties

7-Hydroxy-4-methyl-2(1H)-quinolone, a heterocyclic organic compound, is noted for its
fluorescent properties and its role as a metabolite in carcinogenicity studies[1]. The compound
exists in tautomeric equilibrium between its keto (quinolone) and enol (hydroxyquinoline)
forms[2][3][4][5].

Compound Ildentification

The following table summarizes the key identifiers for 7-Hydroxy-4-methyl-2(1H)-quinolone.
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Identifier Value Reference

7-hydroxy-4-methyl-1H-
IUPAC Name oo [6]
quinolin-2-one

CAS Number 20513-71-7 [1]

Molecular Formula C10HoNO:2 [1][6]
Molecular Weight 175.18 g/mol [1][6]
InChi Key MYEVEFULPUKTSZ- (7]

UHFFFAOYSA-N

CC1=CC(=0)NC2=C1C=CC(=
SMILES (8]
C2)0

PubChem CID 5374442 [6]

Physicochemical Data

Quantitative physical and chemical properties are crucial for experimental design and

application.
Property Value | Description Reference
Physical Form Solid, Crystalline Powder [1]
Melting Point 2250 °C [1]
pKa 7.8 [1]
- Soluble in DMF, DMSO, and
Solubility cohol [1]
alcohols.
Purity (Assay) >97.0% (HPLC) [1]

Spectroscopic and Analytical Data

Spectroscopic data is fundamental for the structural elucidation and confirmation of 7-Hydroxy-
4-methyl-2(1H)-quinolone.
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Spectroscopic Data Description Reference

Aex 321 nm; Aem 357 nm (pH
Fluorescence 5.0)Aex 351 nm; Aem 428 nm [1]
(0.1 M Tris, pH 9.0)

Spectral data available.
13C NMR [61[7]
Solvent: DMSO-d6.

GC-MS data available. Exact
Mass Spectrometry _ [61[7]
Mass: 175.063329 g/mol .

IR spectral data has been
Infrared (IR) used to confirm the 9]
compound's structure.

The crystal structure has been
X-ray Diffraction determined to be [9]

orthorhombic.

Tautomerism and Synthesis Workflow
Keto-Enol Tautomerism

7-Hydroxy-4-methyl-2(1H)-quinolone exhibits keto-enol tautomerism, existing in equilibrium
between the quinolone (keto) form and the hydroxyquinoline (enol) form. This property is
significant as it can influence the molecule's chemical reactivity and biological interactions[3][4]
[10].

Caption: Keto-enol tautomerism of 7-Hydroxy-4-methyl-2(1H)-quinolone.

Synthesis Workflow

A logical workflow for the synthesis and subsequent purification of the compound.
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S ——
Reactants:
- 3-methoxyacetoacetanilide
- Conc. H2S0a4

Reaction Conditions:
- Heat on steam bath (70-100°C)
- 1.5 hours

Quenching:
- Pour into ice-cold water

Filtration & Drying:
- Filter the separated solid

- Dry the product

Purification:
- Recrystallize from ethanol

Final Product:
7-Hydroxy-4-methyl-2(1H)-quinolone

Click to download full resolution via product page
Caption: General workflow for the synthesis and purification of the target compound.
Experimental Protocols
Synthesis of 7-Hydroxy-4-methyl-2(1H)-quinolone

This protocol is based on the cyclization of an acetoacetanilide derivative[9].

Materials:

3-methoxyacetoacetanilide

Concentrated Sulfuric Acid (H2SOa4)

Ice-cold water

Ethanol

Procedure:
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+ Heat 3-methoxyacetoacetanilide with concentrated H2SOa4 on a steam bath. The temperature
is initially maintained at 70-80°C for 30 minutes.

¢ Increase the temperature to 100°C and heat for an additional hour[9].
« After heating, cool the reaction mixture.

o Pour the cooled mixture into a beaker containing approximately 500 mL of ice-cold water
while stirring constantly[9].

o Asolid precipitate of 7-hydroxy-4-methylquinolin-2(1H)-one will form.
o Filter the separated solid and wash it with water.
¢ Dry the crude product.

« Recrystallize the dried solid from ethanol to obtain the purified product[9].

Characterization Protocols

A standard workflow for confirming the identity and purity of the synthesized compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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